4-(5-Chloro-2-methoxyphenyl)phenol, 95%

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)phenol
• InChI: InChI=1S/C13H11ClO2/c1-16-13-7-4-10(14)8-12(13)9-2-5-11(15)6-3-9/h2-8,15H,1H3
• InChI Key: TVWDSAMPQBGHBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC=C(C=C2)O
• Molecular Formula: C13H11ClO2
• DSSTOX Substance ID: DTXSID20680727
• Molecular Weight: 234.68 g/mol
• CAS RN: 1181278-17-0

Description

4-(5-Chloro-2-methoxyphenyl)phenol, 95% (4-CMPP) is a phenolic compound that has been widely studied in the scientific community due to its unique properties and potential applications. It is a compound with a molecular weight of 215.6 g/mol and a melting point of 81-83°C. 4-CMPP has been investigated for its potential use as a synthetic intermediate, a protective agent, a dye, and a pharmaceutical agent. It is also used in the synthesis of several other compounds. The aim of

Scientific Research Applications

4-(5-Chloro-2-methoxyphenyl)phenol, 95% is a versatile compound with a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as 2-methyl-5-chloro-3-nitrophenylacetate, 3-chloro-2-methoxybenzaldehyde, and 4-chloro-2-methoxybenzoic acid. It has also been used as a protective agent in the synthesis of various compounds, such as 4-chloro-2-methoxybenzyl alcohol, 4-chloro-2-methoxybenzamide, and 4-chloro-2-methoxybenzoyl chloride. Additionally, 4-(5-Chloro-2-methoxyphenyl)phenol, 95% has been used as a dye in the synthesis of various compounds, such as 4-chloro-2-methoxybenzaldehyde and 4-chloro-2-methoxybenzoyl chloride. Finally, 4-(5-Chloro-2-methoxyphenyl)phenol, 95% has been investigated as a potential pharmaceutical agent, with studies showing that it has anti-inflammatory and anti-microbial properties.

Mechanism Of Action

The mechanism of action of 4-(5-Chloro-2-methoxyphenyl)phenol, 95% is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the synthesis of proteins and other cellular components. Additionally, 4-(5-Chloro-2-methoxyphenyl)phenol, 95% has been shown to bind to certain proteins and inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Chloro-2-methoxyphenyl)phenol, 95% are not fully understood. However, studies have shown that it can act as an anti-inflammatory and anti-microbial agent. Additionally, 4-(5-Chloro-2-methoxyphenyl)phenol, 95% has been shown to inhibit the activity of certain enzymes involved in the synthesis of proteins and other cellular components.

Advantages And Limitations For Lab Experiments

4-(5-Chloro-2-methoxyphenyl)phenol, 95% is a versatile compound with a wide range of applications in scientific research. It is relatively easy to synthesize and has a high yield. Additionally, it can be used as a reagent, protective agent, dye, and pharmaceutical agent. However, it is important to note that 4-(5-Chloro-2-methoxyphenyl)phenol, 95% is a potentially toxic compound and should be handled with care.

Future Directions

The potential applications of 4-(5-Chloro-2-methoxyphenyl)phenol, 95% are vast and there are many future directions for research. Further studies could focus on the mechanism of action of 4-(5-Chloro-2-methoxyphenyl)phenol, 95% and its effects on different biochemical and physiological processes. Additionally, research could focus on the synthesis of new compounds using 4-(5-Chloro-2-methoxyphenyl)phenol, 95% as a reagent or protective agent. Finally, further research could focus on the potential use of 4-(5-Chloro-2-methoxyphenyl)phenol, 95% as a pharmaceutical agent and its potential side effects.

Synthesis Methods

4-(5-Chloro-2-methoxyphenyl)phenol, 95% can be synthesized from the reaction of 5-chloro-2-methoxyphenol and sodium hydroxide in ethanol. The reaction is carried out at room temperature and the product is isolated by filtration. The yield of the reaction is typically high, with yields greater than 95% being reported. The reaction can also be carried out in aqueous solutions, but the yields are lower.